N-(4-butylphenyl)-2-{[5-methyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(4-butylphenyl)-2-[(5-methyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H23N5OS/c1-3-4-7-16-8-10-17(11-9-16)20-18(25)14-26-19-22-21-15(2)24(19)23-12-5-6-13-23/h5-6,8-13H,3-4,7,14H2,1-2H3,(H,20,25)
• InChI Key: GWSVEIMIRADDER-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N3C=CC=C3)C
• Molecular Formula: C19H23N5OS
• Molecular Weight: 369.5 g/mol

Description

N-(4-butylphenyl)-2-{[5-methyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C19H23N5OS and its molecular weight is 369.49. The purity is usually 95%.
BenchChem offers high-quality N-(4-butylphenyl)-2-{[5-methyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-butylphenyl)-2-{[5-methyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Research has demonstrated that derivatives of N-(4-butylphenyl)-2-{[5-methyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide possess significant antimicrobial properties. For example, a study by Baviskar et al. (2013) synthesized a series of thiazolidin-4-one derivatives to evaluate their antimicrobial activity, showcasing the compound's potential as a base for developing new antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013). Additionally, Majithiya and Bheshdadia (2022) investigated the antimicrobial activity of synthesized pyrimidine-triazole derivatives against selected bacterial and fungal strains, further indicating the compound's application in combating microbial infections (Majithiya & Bheshdadia, 2022).

Antitumor Applications

The compound and its derivatives have also been studied for their antitumor activities. Alqasoumi et al. (2009) synthesized novel acetamide, pyrrole, and pyrazole derivatives, including thiophenes and thiocyanates, to evaluate their antitumor activity, finding some derivatives more effective than reference drugs like doxorubicin (Alqasoumi, Ghorab, Ismail, Abdel-Gawad, El-Gaby, & Aly, 2009). This underscores the potential of N-(4-butylphenyl)-2-{[5-methyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives in cancer therapy research.

Material Science Applications

In the realm of material science, novel surfactant-like pyrene derivatives containing a triazole unit have been synthesized for fluorescent properties and sensing applications. Zhang et al. (2014) designed and synthesized non-ionic surfactant-like pyrene derivatives for use as multi-functional fluorescent probes, demonstrating the compound's utility in sensing applications, including the detection of lanthanide ions (Zhang, Qin, Li, & Fang, 2014).